Cas no 107-86-8 (3-Methyl-2-butenal)

3-methyl-2-butenal is prepared from isoamyl alcohol. It is a kind of pharmaceutical intermediate, and also an organic substance used to prepare the essence of daily necessities and food< Br>
3-Methyl-2-butenal structure
3-Methyl-2-butenal structure
3-Methyl-2-butenal
107-86-8
C5H8O
84.12
MFCD00010291
35453
24858322

3-Methyl-2-butenal Properties

Names and Identifiers

    • 3-methylcrotonaldehyde
    • 3-Methyl-2-butenal
    • senecialdehyde
    • Prenal
    • 3,3-Dimethylacrolein
    • 3,3-Dimethylacrylaldehyde,3,3-Dimethylacrolein,3-Methyl-2-butenal
    • 3,3-Dimethylacrylaldehyde,3,3-Dimethylacrolein,3-Methylcrotonaldehyde
    • NSC 149164
    • FEMA 3646
    • Senecioaldehyde
    • 3-methyl-2-butena
    • -Methyl-2-Butenal
    • 3-methyl-but-2-enal
    • 2-Butenal, 3-methyl-
    • Senecialdehyde
    • +Expand
    • MFCD00010291
    • SEPQTYODOKLVSB-UHFFFAOYSA-N
    • 1S/C5H8O/c1-5(2)3-4-6/h3-4H,1-2H3
    • CC(=CC=O)C
    • 1734740

Computed Properties

  • 84.05750
  • 0
  • 1
  • 1
  • 84.057515
  • 6
  • 68
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1.2
  • nothing
  • 0
  • 17.1

Experimental Properties

  • 1.15150
  • 17.07000
  • 8448
  • n20/D 1.462(lit.)
    n20/D 1.462
  • dissolution
  • 133-135 °C(lit.)
  • -20°C(lit.)
  • 7 mmHg ( 20 °C)
  • Fahrenheit: 91.4 ° f
    Celsius: 33 ° c
  • 3646
  • soluble
  • Colorless flammable liquid.
  • Not determined
  • Air Sensitive
  • 0.878 g/mL at 20 °C
    0.872 g/mL at 25 °C(lit.)

3-Methyl-2-butenal Security Information

3-Methyl-2-butenal Customs Data

  • 2912190090
  • China Customs Code:

    2912190090

    Overview:

    HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

3-Methyl-2-butenal Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00347P-1g
3-Methyl-2-butenal
107-86-8 97%
1g
$6.00
A2B Chem LLC
AB44629-1g
3-Methyl-2-butenal
107-86-8 97%
1g
$11.00 2024-04-20
Aaron
AR0034G1-1g
3-Methyl-2-butenal
107-86-8 95%
1g
$5.00
abcr
AB131866-5 g
3-Methyl-2-butenal, 97%; .
107-86-8 97%
5g
€84.80 2023-04-04
Apollo Scientific
OR315230-25g
3-Methyl-2-butenal
107-86-8 95+%
25g
£41.00
Enamine
EN300-55189-0.05g
3-methylbut-2-enal
107-86-8 93%
0.05g
$19.0
eNovation Chemicals LLC
D523762-25g
3-Methyl-2-butenal
107-86-8 97%
25g
$200 2022-09-02
TRC
M294065-5g
3-Methyl-2-butenal
107-86-8
5g
$ 184.00 2023-09-07
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
B22226-5g
3-Methyl-2-butenal, 97%
107-86-8 97%
5g
¥748.00 2023-03-06
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M158692-100ML
3-Methyl-2-butenal
107-86-8 >97.0%(GC)
100ml
¥806.90 2023-09-02

3-Methyl-2-butenal Synthesis

3-Methyl-2-butenal Suppliers

Wuhan Newgreat Chemical Co., Ltd
Audited Supplier Audited Supplier
(CAS:107-86-8)
ZHANG JING LI
18502781673
new_great@163.com
Shanghai Hansi Chemical Industry Co., Ltd.
Audited Supplier Audited Supplier
(CAS:107-86-8)
GU JING LI
18939883912
sales@gh-reagent.com
HU BEI YONG KUO Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:107-86-8)
SUN YAO
18064098002
1248580055@qq.com
SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.
Audited Supplier Audited Supplier
(CAS:107-86-8)
MO HANG QI
17002132182
3146474380@qq.com
Shanghai Macklin Biochemical Co., Ltd
Audited Supplier Audited Supplier
(CAS:107-86-8)
SHEN JING LI
15221275939
shenlinxing@macklin.cn
Hubei Wande Chemical Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:107-86-8)
CHEN DAN DAN
15827180502
1148980033@qq.com
Jiangsu Raien Environmental Protection Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:107-86-8)
FEI XIAO JIE
18662920632
3485543679@qq.com

3-Methyl-2-butenal Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:107-86-8)3-Methyl-2-butenal
A1200643
99%
100ml
216.0